Cas no 2229367-65-9 (2-bromo-5-(prop-2-yn-1-yl)furan)
2-bromo-5-(prop-2-yn-1-yl)furan Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-5-(prop-2-yn-1-yl)furan
- EN300-1914780
- 2229367-65-9
-
- Inchi: 1S/C7H5BrO/c1-2-3-6-4-5-7(8)9-6/h1,4-5H,3H2
- InChI Key: OIGGMFTZYBSQJK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CC#C)O1
Computed Properties
- Exact Mass: 183.95238g/mol
- Monoisotopic Mass: 183.95238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 13.1Ų
2-bromo-5-(prop-2-yn-1-yl)furan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914780-0.05g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1914780-0.1g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1914780-0.25g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1914780-0.5g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1914780-1.0g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1914780-2.5g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1914780-5.0g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1914780-10.0g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1914780-1g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1914780-5g |
2-bromo-5-(prop-2-yn-1-yl)furan |
2229367-65-9 | 5g |
$4102.0 | 2023-09-17 |
2-bromo-5-(prop-2-yn-1-yl)furan Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-bromo-5-(prop-2-yn-1-yl)furan
Comprehensive Overview of 2-bromo-5-(prop-2-yn-1-yl)furan (CAS No. 2229367-65-9)
2-bromo-5-(prop-2-yn-1-yl)furan is a highly versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications in pharmaceutical and material sciences. With the CAS number 2229367-65-9, this compound is often sought after by researchers and industry professionals for its potential in synthesizing advanced intermediates. The presence of both a bromine substituent and a prop-2-yn-1-yl group on the furan ring makes it a valuable building block in organic synthesis, particularly in click chemistry and cross-coupling reactions.
In the context of current scientific trends, 2-bromo-5-(prop-2-yn-1-yl)furan aligns with the growing interest in heterocyclic compounds and their role in drug discovery. Searches for "furan derivatives in medicinal chemistry" and "click chemistry applications" have surged, reflecting the compound's relevance. Its alkyne-functionalized furan structure enables efficient conjugation with azides, a reaction widely used in bioconjugation and polymer science. This characteristic has made it a focal point in studies exploring bioorthogonal chemistry and targeted drug delivery systems.
The synthetic utility of CAS 2229367-65-9 extends to materials science, where researchers investigate its incorporation into conductive polymers and organic electronics. The prop-2-yn-1-yl moiety allows for further functionalization, making it a key precursor in designing π-conjugated systems for optoelectronic devices. Recent publications highlight its potential in developing organic light-emitting diodes (OLEDs) and solar cell materials, addressing the global demand for sustainable energy solutions.
From a commercial perspective, suppliers and manufacturers of 2-bromo-5-(prop-2-yn-1-yl)furan emphasize its high purity and stability under standard storage conditions. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify its quality, ensuring compliance with research and industrial standards. The compound's molecular weight and solubility profile are frequently queried, underscoring the need for detailed technical data sheets.
Environmental and safety considerations are also critical when handling 2-bromo-5-(prop-2-yn-1-yl)furan. While not classified as hazardous under standard regulations, proper laboratory practices—including the use of personal protective equipment (PPE)—are recommended. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, topics that dominate contemporary scientific discourse.
In summary, 2-bromo-5-(prop-2-yn-1-yl)furan (CAS 2229367-65-9) represents a pivotal compound at the intersection of pharmaceutical innovation and advanced material development. Its multifaceted applications, coupled with rising interest in click chemistry and heterocyclic scaffolds, position it as a cornerstone in modern organic synthesis. As research progresses, its role in addressing challenges across healthcare and renewable energy sectors is expected to expand further.
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